Cas no 921938-80-9 (4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde)

• Product Name: 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde
• CAS No: 921938-80-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 802952
• PubChem ID: 24229647
• Update Time: 2025-08-05

4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde
• 2H-Pyrido[3,2-b]-1,4-oxazine-7-carboxaldehyde,3,4-dihydro-4-methyl-
• 4-methyl-2,3-dihydropyrido[3,2-b][1,4]oxazine-7-carbaldehyde
• 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxaldehyde
• 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde
• FT-0731365
• 3,4-Dihydro-4-methyl-2H-pyrido[3,2-b][1,4]oxazine-7-carboxaldehyde
• A844172
• 4-methyl-2,3-dihydropyrido[3,2-b][1,4]oxazine-7-carboxaldehyde
• 2-METHYLFURO[3,2-D]PYRIMIDIN-4-OL
• SCHEMBL14358268
• PS-3570
• DTXSID30640352
• 921938-80-9
• AKOS006221832
• CS-0314430
• WLB93880
• MFCD09817506
• DB-079253
• 4-Methyl-3,4-dihydro-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde
• 4-methyl-2H,3H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde

• MDL： MFCD09817506
• Inchi： 1S/C9H10N2O2/c1-11-2-3-13-8-4-7(6-12)5-10-9(8)11/h4-6H,2-3H2,1H3
• InChI Key： CVHLHSUUCRUZHB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=O)C=NC=2N(C)CC1

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.243
• Melting Point: 93-94
• Boiling Point: 368.7°C at 760 mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.592
• PSA: 42.43000
• LogP: 0.78770

4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde

Introduction to 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde (CAS No. 921938-80-9)

4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde, identified by the CAS number 921938-80-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrido[3,2-b][1,4]oxazine class, a scaffold that has been increasingly explored for its potential in drug discovery. The presence of a formyl group at the 7-position and a methyl substituent at the 4-position introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation.

The pyrido[3,2-b][1,4]oxazine core is a fused bicyclic system consisting of a pyridine ring and an oxazine ring. This structural motif has been recognized for its ability to interact with biological targets in diverse ways, making it a valuable scaffold for the development of novel therapeutic agents. The 7-carbaldehyde functional group is particularly noteworthy as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrido[3,2-b][1,4]oxazine derivatives. Several studies have highlighted their utility in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, related compounds have been investigated for their anti-inflammatory and anticancer properties. The specific arrangement of rings and substituents in 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde may contribute to its unique interaction profile with biological targets, making it a compelling subject for further research.

One of the most intriguing aspects of this compound is its potential as a precursor for the development of small-molecule inhibitors. The aldehyde functionality at the 7-position allows for condensation reactions with various nucleophiles, leading to the formation of Schiff bases or other heterocyclic systems. These modifications can be strategically employed to enhance binding affinity or selectivity towards specific biological targets. Additionally, the methyl group at the 4-position may influence the conformational flexibility of the molecule, thereby affecting its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel heterocyclic compounds. 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde has been subjected to molecular docking studies to predict its binding interactions with potential targets such as kinases or transcription factors. These computational approaches have provided valuable insights into the structural requirements necessary for effective binding and have guided the design of optimized derivatives.

The synthesis of 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde presents both challenges and opportunities. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on streamlined synthetic strategies that minimize unnecessary steps while maintaining efficiency. For example, catalytic methods have been explored to facilitate key transformations involving the formation of the oxazine ring and the introduction of the aldehyde functionality.

In terms of biological evaluation, 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbaldehyde has shown promise in preliminary assays. Its ability to modulate enzyme activity or interfere with signaling pathways has been observed in cell-based models. While further studies are needed to fully elucidate its mechanism of action and therapeutic potential, this compound represents an exciting avenue for drug discovery in areas such as oncology and inflammatory diseases.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like CAS No. 921938-80-9. Ensuring the purity and consistency of this compound is crucial for downstream applications in both academic research and industrial settings. Advances in purification techniques have improved our ability to obtain crystals suitable for X-ray diffraction studies or other structural determinations.

The future direction of research on 4-methyl-2H,3H，